Cas no 41117-55-9 (ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER)

ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER structure
41117-55-9 structure
Product Name:ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER
CAS No:41117-55-9
MF:C3H5ClO3S
MW:156.587999105453
CID:3342828
PubChem ID:13101803
Update Time:2025-04-21

ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER
    • Acetic acid, 2-(chlorosulfinyl)-, methyl ester
    • SCHEMBL17733572
    • 41117-55-9
    • Methyl2-sulfinoacetate
    • Inchi: 1S/C3H5ClO3S/c1-7-3(5)2-8(4)6/h2H2,1H3
    • InChI Key: IRAHAOXBHZRZOK-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)CS(Cl)=O

Computed Properties

  • Exact Mass: 137.99867984Da
  • Monoisotopic Mass: 137.99867984Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 82.8Ų

ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER Pricemore >>

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